Cas no 2229191-59-5 (2-(4-methylpyridin-2-yl)-2-oxoacetic acid)

• Product Name: 2-(4-methylpyridin-2-yl)-2-oxoacetic acid
• CAS No: 2229191-59-5
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 6395508
• PubChem ID: 165881186
• Update Time: 2025-11-01

2-(4-methylpyridin-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpyridin-2-yl)-2-oxoacetic acid
• EN300-1818458
• 2229191-59-5
• 2-Pyridineacetic acid, 4-methyl-α-oxo-

• Inchi： 1S/C8H7NO3/c1-5-2-3-9-6(4-5)7(10)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： QMGRWKXKQDAUHZ-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(O)=O)=NC=CC(C)=C1

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 331.6±34.0 °C(Predicted)
• pka: 1.36±0.54(Predicted)

Additional information on 2-(4-methylpyridin-2-yl)-2-oxoacetic acid

Comprehensive Overview of 2-(4-methylpyridin-2-yl)-2-oxoacetic acid (CAS No. 2229191-59-5)

2-(4-methylpyridin-2-yl)-2-oxoacetic acid (CAS No. 2229191-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and oxoacetic acid moieties, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a 4-methylpyridin-2-yl group linked to a 2-oxoacetic acid functional group, enables diverse applications in drug discovery and material science. Researchers are increasingly exploring its potential in designing novel small-molecule inhibitors and biocatalysts, aligning with the growing demand for sustainable chemistry solutions.

The compound’s relevance extends to medicinal chemistry, where it acts as a precursor for heterocyclic compounds with potential therapeutic benefits. Recent studies highlight its role in modulating enzyme activity, particularly in targeting kinase pathways, a hot topic in cancer research. With the rise of AI-driven drug design, 2-(4-methylpyridin-2-yl)-2-oxoacetic acid is frequently mentioned in computational studies for its molecular docking properties. This aligns with trending searches like "pyridine derivatives in drug development" and "oxoacetic acid applications," reflecting its interdisciplinary importance.

From a synthetic perspective, the compound’s carboxylic acid functionality allows for facile derivatization, making it valuable for peptide coupling and ligand design. Its stability under mild conditions also supports green chemistry initiatives, a key focus for industries aiming to reduce carbon footprints. Notably, its CAS No. 2229191-59-5 is often queried in databases like SciFinder and PubChem, underscoring its utility in high-throughput screening workflows.

Beyond pharmaceuticals, 2-(4-methylpyridin-2-yl)-2-oxoacetic acid finds niche applications in agrochemical formulations. Its ability to chelate metal ions contributes to its use in micronutrient delivery systems for crops, addressing global concerns about food security and sustainable agriculture. This dual applicability in life sciences and material innovation positions it as a compound of interest for future biotech breakthroughs.

In summary, 2-(4-methylpyridin-2-yl)-2-oxoacetic acid (CAS No. 2229191-59-5) exemplifies the convergence of chemical versatility and industrial relevance. Its integration into cutting-edge research and alignment with environmental trends ensures its continued prominence in scientific discourse. For researchers exploring structure-activity relationships or bioactive scaffolds, this compound offers a compelling case study in modern molecular innovation.